Cas no 1604-35-9 (1-Dodecyn-3-ol,3,7,11-trimethyl-)

• Product Name: 1-Dodecyn-3-ol,3,7,11-trimethyl-
• CAS No: 1604-35-9
• MF: C₁₅H₂₈O
• MW: 224.382225036621
• CID: 168252
• PubChem ID: 102652
• Update Time: 2025-09-27

1-Dodecyn-3-ol,3,7,11-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Dodecyn-3-ol,3,7,11-trimethyl-
• 3,7,11-trimethyldodec-1-yn-3-ol
• 3,7,11-trimethyldodecyn-3-ol
• (3S,7R)-3,7,11-trimethyldodec-1-yn-3-ol
• 1-Dodecyn-3-ol,3,7,11-trimethyl
• 2,6,10-Trimethyldodec-11-yn-10-ol
• 3,7,11-Trimethyl-1-dodecyn-3-ol
• 3,7,11-trimethyl-3-hydroxy-1-dodecyne
• 3,7,11-trimethyl-dodec-1-yn-3-ol
• 3,7,11-trimethyldodeca-1-yn-3-ol
• 3,7,11-trimethyl-l-dodecyn-3-ol
• 2,6,10-Trimethyl-11-dodecyn-10-ol
• 3,7,11-trimethyldodeca-1-yne-3-ol
• 1-Dodecyn-3-ol, 3,7,11-trimethyl
• EINECS 216-510-3
• 1604-35-9
• SCHEMBL60500
• 3,7,11-trimethyl-1-dodecin-3-ol
• AKOS024411315
• CS-0077152
• NS00046468
• 3,7,11-trimethyldodeca-l-yne-3ol
• DTXSID20936291
• 1-Dodecyn-3-ol, 3,7,11-trimethyl-
• FT-0699669
• 3,7,11-trimethyl-1-dodecyne-3-ol
• STL563247

• Inchi： 1S/C15H28O/c1-6-15(5,16)12-8-11-14(4)10-7-9-13(2)3/h1,13-14,16H,7-12H2,2-5H3
• InChI Key： OWRXWSVBJIIORE-UHFFFAOYSA-N
• SMILES： OC(C#C)(C)CCCC(C)CCCC(C)C

Computed Properties

• Exact Mass: 224.21400
• Monoisotopic Mass: 224.214016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 4.9

Experimental Properties

• Density: 0.868±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 140-142 ºC (13 Torr)
• Flash Point: 109.3±8.2 ºC,
• Refractive Index: 1.4547 (589.3 nm 20 ºC)
• Solubility: Insuluble (1.6E-3 g/L) (25 ºC),
• PSA: 20.23000
• LogP: 4.00330

Additional information on 1-Dodecyn-3-ol,3,7,11-trimethyl-

Introduction to 1-Dodecyn-3-ol, 3,7,11-trimethyl- (CAS No. 1604-35-9)

1-Dodecyn-3-ol, 3,7,11-trimethyl- (CAS No. 1604-35-9) is a specialized chemical compound with a unique molecular structure and a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its long carbon chain with multiple methyl groups and a terminal alkyne functional group, making it an interesting subject for both academic research and industrial applications.

The chemical formula of 1-Dodecyn-3-ol, 3,7,11-trimethyl- is C₁₆H₂₈O. The presence of the hydroxyl group (-OH) at the third carbon position and the alkyne group (-C≡CH) at the terminal position imparts specific chemical properties that are valuable in various synthetic processes. The compound's branched structure, with methyl groups at the 3rd, 7th, and 11th positions, further enhances its reactivity and selectivity in chemical reactions.

In recent years, 1-Dodecyn-3-ol, 3,7,11-trimethyl- has gained significant attention in the field of organic synthesis due to its versatile reactivity. It serves as an important building block for the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The compound's ability to undergo selective functional group transformations makes it a valuable intermediate in the development of new drugs and materials.

One of the key applications of 1-Dodecyn-3-ol, 3,7,11-trimethyl- is in the synthesis of bioactive compounds. Research has shown that this compound can be used to synthesize molecules with potential therapeutic properties. For example, studies have demonstrated that derivatives of 1-Dodecyn-3-ol, 3,7,11-trimethyl- exhibit anti-inflammatory and anti-cancer activities. These findings have opened up new avenues for drug discovery and development.

In addition to its pharmaceutical applications, 1-Dodecyn-3-ol, 3,7,11-trimethyl- has also found use in materials science. The compound's unique structure makes it suitable for the synthesis of advanced materials with tailored properties. For instance, it can be used to create polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in various industries, including electronics and aerospace.

The synthesis of 1-Dodecyn-3-ol, 3,7,11-trimethyl- typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include Grignard reactions and Wittig reactions to introduce the hydroxyl and alkyne functionalities. Recent advancements in catalytic methods have improved the efficiency and selectivity of these synthetic pathways, making the production of 1-Dodecyn-3-ol, 3,7,11-trimethyl- more cost-effective and environmentally friendly.

The physical properties of 1-Dodecyn-3-ol, 3,7,11-trimethyl-, such as its boiling point and solubility characteristics, are crucial for its handling and application. The compound is generally a colorless liquid with a characteristic odor. It is soluble in common organic solvents but has limited solubility in water. These properties make it suitable for use in solution-based reactions and formulations.

Safety considerations are an important aspect when working with 1-Dodecyn-3-ol, 3,7,11-trimethyl-. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation.

In conclusion, 1-Dodecyn-3-ol, 3,7,11-trimethyl- (CAS No. 1604-35-9) is a versatile chemical compound with significant potential in various fields. Its unique molecular structure and reactivity make it an important intermediate in organic synthesis and a valuable component in the development of new materials and pharmaceuticals. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern chemistry.